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Compound of Interest

Compound Name:
N-methylpropan-2-amine

hydrochloride

Cat. No.: B12096330

Get Quote

Executive Summary
N-methylpropan-2-amine hydrochloride (CAS: 54565-61-6), also known as N-

isopropylmethylamine HCl, represents a critical secondary amine motif in pharmaceutical

synthesis (e.g., Saflufenacil intermediates) and polymer chemistry (RAFT agents).

Effective utilization of this compound requires a mastery of its "Solubility Switch"—the ability to

toggle its physicochemical state between a water-soluble ionic salt and a lipophilic free base.

This guide provides a definitive analysis of its solubility behavior, thermodynamic drivers, and

practical workflows for extraction and purification.

Molecular Architecture & Physicochemical Basis
To predict solubility, one must understand the competition between Lattice Energy (holding the

crystal together) and Solvation Energy (pulling ions into solution).

Molecular Structure: A small C4 alkyl chain attached to a nitrogen center.

The Salt Form (HCl): The protonated nitrogen (
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) forms a tight ionic lattice with the chloride counterion (

). This creates a high-melting solid (approx. MP >130°C) dominated by electrostatic
interactions.

The Free Base: A volatile liquid (BP ~50–53°C) dominated by weak van der Waals forces

and a lone pair capable of hydrogen bonding.

The Solubility Rule of Thumb for this Salt:

“High polarity is required to overcome the lattice energy. Non-polar solvents lack the dielectric

constant to shield the ion pair, rendering the salt insoluble.”

Solubility Profile: Water vs. Organic Solvents[1][2][3]
The following matrix synthesizes empirical observations and predictive solubility parameters for

the HCl salt form.

Table 1: Solubility Data Matrix (N-methylpropan-2-amine HCl)
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Solvent Class Specific Solvent Solubility Status Mechanistic Insight

Aqueous Water
Highly Soluble (>500

mg/mL)

High dielectric

constant (

) stabilizes dissociated

ions; extensive H-

bonding.

Polar Protic Methanol / Ethanol Soluble

Protic nature solvates

both cation and anion

effectively. Solubility

decreases as alcohol

chain length increases

(MeOH > EtOH >

IPA).

Polar Aprotic DMSO / DMF Soluble

High dipole moment

solvates the cation;

however, removal is

difficult due to high

boiling points.

Chlorinated DCM / Chloroform
Sparingly Soluble /

Variable

Critical Distinction:

Unlike larger amine

salts, this small salt is

poorly soluble in pure

DCM. It requires a

"polar modifier" (e.g.,

5-10% Methanol) to

achieve significant

solubility.

Ethers Diethyl Ether / THF Insoluble

Low dielectric

constant; unable to

overcome lattice

energy. Excellent anti-

solvents for

precipitation.
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Alkanes Hexane / Pentane Insoluble

Strictly non-polar.

Used to wash away

non-polar impurities

from the solid salt.

Strategic Workflows: Purification & Extraction
The most common error in handling this compound is attempting to extract the salt directly into

an organic layer. The correct protocol involves manipulating the pH to toggle the species.

Workflow A: Salt-to-Base Extraction (Liberation)
This protocol is used when you need the reactive free amine for a nucleophilic substitution or

coupling reaction.
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Start: N-methylpropan-2-amine HCl
(Aqueous Solution)

Step 1: Basification
Add 10M NaOH (pH > 12)

Converts Salt -> Free Base (Oil)

Deprotonation

Step 2: Organic Extraction
Add DCM or Ether

(Free Base partitions to Organic Phase)

Biphasic Mix

Step 3: Phase Separation
Discard Aqueous (NaCl)
Keep Organic (Amine)

Partitioning

Step 4: Drying & Concentration
Dry over Na2SO4 -> Evaporate Solvent

Purification

End Product:
N-methylpropan-2-amine (Liquid)

Click to download full resolution via product page

Figure 1: The "pH-Swing" extraction strategy converts the water-soluble salt into an organic-

soluble oil.

Workflow B: Recrystallization (Purification of the Salt)
If the salt is impure (colored or containing byproducts), do not wash with water. Use a

solvent/anti-solvent system.[1]
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1. Dissolve Crude Salt
Min. Vol. Hot Ethanol (60°C)

2. Hot Filtration
Remove insoluble particulates

3. Induce Nucleation
Add Et2O or Hexane dropwise

until persistent cloudiness

4. Crystallization
Slow cool to RT -> 0°C

5. Filtration
Wash with cold Et2O

Click to download full resolution via product page

Figure 2: Recrystallization using the Ethanol/Ether solvent pair.

Detailed Experimental Protocols
Protocol 1: Gravimetric Solubility Determination
Use this to determine exact solubility limits for your specific batch/purity.

Preparation: Weigh 100 mg of dry N-methylpropan-2-amine HCl into a 4 mL vial.

Solvent Addition: Add the target solvent (e.g., DCM) in 50 µL aliquots at 25°C.

Agitation: Vortex for 30 seconds after each addition.

Endpoint: Record the volume (

) required for complete dissolution (clear solution).

Calculation:

.

Note: If 2.0 mL is added and solid remains, solubility is < 50 mg/mL.

Protocol 2: The "DCM Wash" Trick
Scenario: You have the salt in water and want to remove non-polar impurities.

Dissolve the crude HCl salt in a minimum volume of water.

Wash this aqueous phase with Dichloromethane (DCM) (

vol).
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Mechanism:[2][1][3][4] The salt stays in the water (highly polar). Non-polar impurities

(unreacted alkyl halides, neutral organics) partition into the DCM.

Separate layers.[5] The Aqueous Top Layer contains your purified product.

Lyophilize (freeze-dry) the aqueous layer to recover the solid salt. Avoid rotary evaporation of

water if possible due to high energy costs and "bumping" risks.

Expert Insights & "Gotchas"
Hygroscopicity Warning: Small amine salts are often hygroscopic.[6] If your "solid" turns into

a sticky goo on the benchtop, it has absorbed atmospheric water. Always store in a

desiccator.

The "Oiling Out" Phenomenon: During recrystallization, if you add the anti-solvent (Ether) too

quickly, the product may separate as an oil rather than crystals.

Fix: Re-heat the mixture until clear, add a "seed crystal" if available, and cool very slowly

without stirring.

NMR Solvent Choice: For the HCl salt, use DMSO-d6 or D2O. Do not use CDCl3 unless you

add a drop of MeOD (Methanol-d4) to help solubilize it.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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